Cas no 2034496-26-7 (N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride)

• Product Name: N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034496-26-7
• MF: C₁₄H₁₄ClN₃S₂
• MW: 323.864058971405
• CID: 5378007
• Update Time: 2025-06-13

N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C14H13N3S2.ClH/c1-9-5-13(18-7-9)12-8-19-14(17-12)16-11-6-15-4-3-10(11)2;/h3-8H,1-2H3,(H,16,17);1H
• InChI Key： NHSLBLXSUVUHKP-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC=C(C)C=2)N=C1NC1=C(C)C=CN=C1.[H]Cl

Additional information on N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride

N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034496-26-7): An Overview

N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034496-26-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride is composed of a thiazole ring substituted with a 4-methylpyridine and a 4-methylthiophene moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 4-methylpyridine and 4-methylthiophene substituents contribute to the overall hydrophobicity and lipophilicity of the molecule, influencing its solubility and membrane permeability.

The synthesis of N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride has been reported in several studies. One common approach involves the condensation of 2-aminothiazole with 4-methylpyridine and 4-methylthiophene derivatives under appropriate reaction conditions. The choice of reagents and reaction parameters can significantly affect the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)

Recent research has also focused on the pharmacokinetic properties of N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride. In vitro and in vivo studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These properties are crucial for its potential use as an orally administered therapeutic agent.

The safety profile of N-(4-Methylpyridin-3-yl)-4-(4-Methylthiophen-2-yl)-1,3-thiazol--amine:hydrochloride is another important aspect that has been investigated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(4-Methylpyridin--yl)-(Methyphen--y)--amine:hydrochloride (CAS No. 203496--7) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and potential biological activities make it an attractive target for drug discovery efforts. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in various disease conditions.